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Compound of Interest

Compound Name: Hirtin

Cat. No.: B1259772 Get Quote

Crucial Safety Notice: The name "Hirtin" has been attributed to at least two distinct chemical

compounds in scientific literature. Proper and safe disposal is contingent on correctly

identifying the specific substance in your possession. This guide provides essential information

on both known types of "Hirtin" and outlines general procedures for their disposal. However,

users must consult the Safety Data Sheet (SDS) provided by their supplier and adhere to their

institution's specific environmental health and safety (EHS) guidelines.

The two primary compounds identified as Hirtin are:

A tetranortriterpenoid, a complex organic molecule isolated from plants of the Trichilia genus,

which has been studied for its insecticidal properties.[1][2][3][4]

A serine protease, an enzyme extracted from the latex of Euphorbia hirta, known for its fibrin-

dissolving (fibrinolytic) activity.[5][6][7][8]

Data Presentation: Identifying Your "Hirtin"
To ensure safe handling and disposal, first identify which "Hirtin" you are working with by

referencing the properties in the table below. This information has been compiled from various

research articles.
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Property
Hirtin
(Tetranortriterpenoid)

Hirtin (Serine Protease)

Chemical Class Limonoid, Tetranortriterpenoid Enzyme, Serine Protease

Source
Fruits of Trichilia hirta L.

(Meliaceae family)[1][2]

Latex of Euphorbia hirta

(Euphorbiaceae family)[1][5][6]

Molecular Weight ~596.6 g/mol [1][2] ~34 kDa[1][5][6][7]

Known Biological Activity
Insect growth inhibitory and

antifeedant effects[1][3]

Fibrinolytic and fibrinogenolytic

(clot-dissolving) activities[5][7]

[8]

N-Terminal Sequence Not applicable (not a protein) YAVYIGLILETAA/NNE[1][8]

Intended Use
Agrochemical and natural

product chemistry research[1]

Research on thrombolytic

(anti-clotting) agents[7][9]

Product Label
Typically labeled "For

Research Use Only (RUO)"[1]

Typically labeled "For

Research Use Only (RUO)"

Experimental Protocols: General Disposal
Procedures
The following are general, procedural guidelines for the disposal of the two classes of

compounds. These are not a substitute for a substance-specific SDS.

Protocol 1: Disposal of Hirtin (Tetranortriterpenoid)
Tetranortriterpenoids like Hirtin are complex organic molecules. As natural products with

biological activity, they should be treated as potentially hazardous chemical waste.

Methodology:

Waste Collection:

Do not dispose of solid Hirtin or solutions containing Hirtin down the drain.
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Collect all waste materials (e.g., unused solid, contaminated labware, solutions) in a

designated, properly labeled hazardous waste container. The container should be made of

a material compatible with the solvents used (e.g., glass or polyethylene).

Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name ("Hirtin,

tetranortriterpenoid"), and list any solvents present with their approximate concentrations.

Storage:

Store the sealed waste container in a designated satellite accumulation area or your

laboratory's main hazardous waste storage area. Ensure it is stored away from

incompatible materials.

Pickup and Disposal:

Arrange for waste pickup through your institution's EHS department. They will ensure the

waste is transported to a licensed hazardous waste disposal facility for incineration or

other appropriate treatment.

Protocol 2: Disposal of Hirtin (Serine Protease)
Hirtin as a serine protease is a protein. While proteins are generally biodegradable, any

reagents, buffers, or preservatives used with the enzyme may be hazardous. The primary

method for rendering the enzyme inactive is denaturation.

Methodology:

Inactivation/Denaturation (Recommended):

Before disposal, inactivate the enzyme to eliminate its biological activity. This can be

achieved by treating the solution with an appropriate denaturant.

Autoclaving: Place the waste solution in an autoclavable container and process at 121°C

for at least 30 minutes. This is a common method for deactivating biological materials.
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Chemical Denaturation: Treat the solution with a chemical agent such as 10% bleach

(sodium hypochlorite) or a strong acid/base, ensuring the chosen method is compatible

with all components of the solution. Allow sufficient contact time (e.g., 30 minutes) for

complete inactivation.

Waste Collection:

After inactivation, the solution may still need to be collected as chemical waste, depending

on the other components (e.g., buffers containing heavy metals, organic solvents).

If the inactivated solution contains no other hazardous chemicals and is permitted by local

regulations, it may be eligible for drain disposal with copious amounts of water. Verify this

with your EHS department.

If hazardous components are present, collect the inactivated waste in a labeled container

as described in Protocol 1.

Labeling and Disposal:

If collected as hazardous waste, label the container with all chemical constituents.

Arrange for pickup and disposal through your institution's EHS department.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for determining the proper disposal

procedure for any laboratory chemical, including "Hirtin".
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Start: Chemical Waste for Disposal

Consult Supplier's Safety Data Sheet (SDS)

Identify Waste Characteristics:
- Hazardous?

- Biohazardous?
- Sharps?

Consult Institutional EHS Guidelines

Is waste chemically
hazardous?

Is waste
biohazardous?

No

Collect in Labeled
Hazardous Waste Container

Yes

Inactivate/Decontaminate
(e.g., Autoclave, Bleach)

Yes

Permitted for Drain Disposal?

No

Arrange for EHS
Waste Pickup

Collect in Labeled
Biohazardous Waste Container

No

Dispose Down Drain
with Copious Water

Yes

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: General workflow for safe and compliant disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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